Cas no 31143-83-6 (4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester)
31143-83-6 structure
Product Name:4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
CAS No:31143-83-6
MF:C11H9NO4
MW:219.193463087082
CID:307171
PubChem ID:193671
Update Time:2025-04-19
4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester
- 2-Ethoxycarbonyl-4H-3,1-benzoxazin-4-one
- Ethyl 4-oxo-4H-3,1-benzoxazine-2-carboxylate
- 31143-83-6
- 2-carbethoxy-4h-3,1-benzoxazin-4-one
- DTXSID70953236
- 4H-3,1-Benzoxazine-2-carboxylic acid, 4-oxo-, ethyl ester
- SCHEMBL6999251
- ECBOX
-
- Inchi: 1S/C11H9NO4/c1-2-15-11(14)9-12-8-6-4-3-5-7(8)10(13)16-9/h3-6H,2H2,1H3
- InChI Key: VLBIKPWFWFWRCF-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC2C=CC=CC=2C1=O
Computed Properties
- Exact Mass: 219.05317
- Monoisotopic Mass: 219.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.96
4H-3,1-Benzoxazine-2-carboxylicacid, 4-oxo-, ethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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